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Compound of Interest

Compound Name: (1-Butyloctyl)cyclohexane

Cat. No.: B078575 Get Quote

A comprehensive search for experimental data on (1-Butyloctyl)cyclohexane reveals a

significant gap in the scientific literature, precluding a direct comparative analysis of its

performance and the reproducibility of experiments in which it is used. This guide will address

the absence of available data and provide a discussion on the expected properties and

potential considerations for its use based on the characteristics of similar long-chain

alkylcyclohexanes.

Introduction to (1-Butyloctyl)cyclohexane
(1-Butyloctyl)cyclohexane is a saturated alicyclic hydrocarbon. Its structure, consisting of a

cyclohexane ring substituted with a dodecyl chain, suggests it is a non-polar, hydrophobic

compound with a high boiling point and low volatility. While specific experimental data for this

compound is not publicly available, its properties can be inferred from general knowledge of

similar long-chain alkylated cyclohexanes. These compounds are often utilized as solvents,

lubricants, or intermediates in organic synthesis due to their chemical inertness and physical

properties.

Lack of Experimental Data and Reproducibility
Studies
Despite extensive searches of chemical databases and scientific literature, no peer-reviewed

studies detailing the use of (1-Butyloctyl)cyclohexane in experimental settings were

identified. Consequently, there is no available data to populate comparative tables, detail
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specific experimental protocols, or create visualizations of its role in signaling pathways or

experimental workflows as requested. The absence of such information makes a direct

assessment of the reproducibility of experiments involving this specific compound impossible.

Inferred Properties and Comparison with Potential
Alternatives
Based on its chemical structure, (1-Butyloctyl)cyclohexane is expected to share properties

with other long-chain alkylcyclohexanes and long-chain alkanes. A comparative summary of

these general properties is presented below.

Table 1: Comparison of General Properties of Long-Chain Alkylcyclohexanes and Potential

Alternatives

Property
(1-
Butyloctyl)cyclohe
xane (Inferred)

Other Long-Chain
Alkylcyclohexanes
(e.g.,
Dodecylcyclohexan
e)

Long-Chain
Alkanes (e.g.,
Dodecane)

Polarity Non-polar Non-polar Non-polar

Volatility Very Low Low to Very Low Low

Chemical Reactivity Low Low Low

Solubility in Water Insoluble Insoluble Insoluble

Primary Applications

Potential as a high-

boiling non-polar

solvent, lubricant base

oil, or in organic

synthesis.

Solvents, lubricants,

plasticizers.

Solvents, phase-

change materials,

components in fuel

mixtures.
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Should (1-Butyloctyl)cyclohexane become available for research and application,

establishing the reproducibility of experiments would be paramount. The following hypothetical

experimental workflow outlines the necessary steps for characterizing a novel compound and

assessing its impact on experimental reproducibility.

Compound Characterization Experimental Application & Reproducibility

Synthesis PurificationCrude Product
Structural Analysis (NMR, MS)

Pure Compound Physical Property
Measurement

(Viscosity, BP, etc.)

Develop Standard
Operating Procedure (SOP)

Intra-Assay
Reproducibility

Inter-Assay
Reproducibility

Comparative Study
vs. Alternatives

Formulation of Hydrophobic Drug
with (1-Butyloctyl)cyclohexane

In Vitro Cell Viability/
Toxicity Assays Drug Release Kinetic Studies

In Vivo Animal Model Studies
(Pharmacokinetics & Efficacy)

Data Analysis and
Reproducibility Assessment
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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